ethyl N-[1-(4-bromophenyl)-2,5-dioxo-3-pyrrolidinyl]glycinate

• IUPAC Name: ethyl 2-[[1-(4-bromophenyl)-2,5-dioxopyrrolidin-3-yl]amino]acetate
• InChI: InChI=1S/C14H15BrN2O4/c1-2-21-13(19)8-16-11-7-12(18)17(14(11)20)10-5-3-9(15)4-6-10/h3-6,11,16H,2,7-8H2,1H3
• InChI Key: YJOIOCUBFVNLPP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC1CC(=O)N(C1=O)C2=CC=C(C=C2)Br
• Molecular Formula: C14H15BrN2O4
• Molecular Weight: 355.18 g/mol

Description

The compound “ethyl N-[1-(4-bromophenyl)-2,5-dioxo-3-pyrrolidinyl]glycinate” is a complex organic molecule. It contains an ethyl group, a bromophenyl group, a pyrrolidinone group, and a glycinate group. The presence of these functional groups suggests that this compound might have interesting chemical properties and could potentially be used in various chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The exact synthesis pathway would depend on the starting materials and the specific conditions used. Unfortunately, without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the bromophenyl and pyrrolidinone groups suggests that this compound might have interesting structural features.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be determined by its functional groups. For example, the bromophenyl group might undergo reactions typical of aromatic halides, while the pyrrolidinone group might participate in reactions typical of lactams.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These might include its melting point, boiling point, solubility in various solvents, and reactivity with other chemicals.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The potential applications and future directions for research on this compound would depend on its properties and the results of preliminary studies. It could potentially be used in the development of new materials or pharmaceuticals, among other possibilities.